Cas no 1805467-73-5 (Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1805467-73-5
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4953469
• Update Time: 2025-07-19

Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-18-10(17)8-3-6(5-16)2-7(4-12)9(8)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： ZLHDIVXAUPHJKS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C(=O)OC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate

Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1805467-73-5): An Overview of a Versatile Compound in Modern Chemistry

Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1805467-73-5) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a benzoate core with a methyl ester group, a chloromethyl substituent, a cyano group, and a trifluoromethyl moiety, making it a highly functionalized and versatile molecule.

The presence of the chloromethyl group and the trifluoromethyl substituent imparts specific reactivity and stability properties to the molecule. The chloromethyl group can undergo various nucleophilic substitution reactions, making it useful in synthetic transformations. The trifluoromethyl group, known for its electron-withdrawing effect and hydrophobicity, enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

The cyano group is another key feature of this compound. It is an excellent electron-withdrawing group that can participate in various chemical reactions, such as nucleophilic addition and reduction. In medicinal chemistry, the cyano group is often used to enhance the potency and selectivity of drug candidates by modulating their electronic properties.

In terms of its synthesis, Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoic acid with methanol in the presence of an acid catalyst. This esterification reaction yields the desired product with high purity and yield.

Recent research has highlighted the potential of this compound in various applications. For instance, studies have shown that derivatives of this compound exhibit potent biological activities against several pathogens, making them promising candidates for the development of new antimicrobial agents. Additionally, the unique combination of functional groups in this molecule has led to its exploration as a building block for advanced materials, such as polymers and coatings with enhanced mechanical and thermal properties.

In the field of medicinal chemistry, Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate has been investigated for its potential as a lead compound in drug discovery programs. Its ability to modulate specific biological targets through its functional groups makes it an attractive starting point for optimizing pharmacological properties. For example, researchers have explored its use in developing inhibitors for enzymes involved in disease pathways, such as kinases and proteases.

The stability and reactivity of this compound also make it suitable for use in combinatorial chemistry approaches. By varying the substituents on the benzoate core or modifying other functional groups, chemists can rapidly generate large libraries of structurally diverse compounds for high-throughput screening. This approach has proven valuable in identifying hit compounds with desired biological activities.

In materials science, the unique combination of functional groups in Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate has led to its use as a monomer or building block for advanced polymers. These polymers exhibit enhanced mechanical strength, thermal stability, and resistance to environmental factors, making them suitable for applications in electronics, coatings, and composite materials.

Furthermore, the environmental impact of this compound has been studied to ensure its safe use in industrial processes. Research has shown that proper handling and disposal methods can minimize any potential environmental risks associated with its production and application.

In conclusion, Methyl 3-chloromethyl-5-cyano-2-(trifluoromethyl)benzoate (CAS No. 1805467-73-5) is a versatile compound with a wide range of applications in modern chemistry. Its unique chemical structure makes it an attractive candidate for further research and development in areas such as medicinal chemistry, materials science, and combinatorial chemistry. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.